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Compound of Interest

Compound Name: Fmoc-D-Trp-OH

cat. No.: B7772072

An in-depth technical guide to Fmoc-D-Trp-OH, a cornerstone for researchers, scientists, and
drug development professionals in the field of peptide chemistry. This document provides a
comprehensive overview of the molecule's properties and its application in solid-phase peptide
synthesis (SPPS).

Physicochemical Properties

Fmoc-D-Trp-OH is a derivative of the D-enantiomer of tryptophan, featuring a
fluorenylmethoxycarbonyl (Fmoc) protecting group on its a-amino group.[1] This strategic
protection is fundamental to its application in the stepwise assembly of peptide chains.[1] The
incorporation of D-tryptophan can confer advantageous properties to synthetic peptides, such
as increased resistance to enzymatic degradation and enhanced biological activity.[2]

The key quantitative data for Fmoc-D-Trp-OH are summarized in the table below. For
comparison, data for the commonly used indole-protected version, Fmoc-D-Trp(Boc)-OH, is
also included, as the indole side chain of tryptophan can be susceptible to modification during
synthesis.[2]
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Property Fmoc-D-Trp-OH Fmoc-D-Trp(Boc)-OH
Molecular Formula C26H22N204[2][3][4][5] C31H30N206[1][6]
Molecular Weight 426.46 g/mol [4][5][7] 526.58 g/mol [1]
CAS Number 86123-11-7[3][4][5] 163619-04-3[1][6]

) ) White to slight yellow/beige
Appearance White to off-white powder[1]

powder[1]
Melting Point 182-185 °C[1][5] 86 - 92°C (Decomposes)[1]
Storage Temperature 2-8°C[5] 2-8°C or 15-25°CJ[1]
N Soluble in DMSO (=100 Clearly soluble (1 mmole in 2
Solubility
mg/mL)[1] ml DMF)[1]

Experimental Protocols: Solid-Phase Peptide
Synthesis (SPPS)

Fmoc-D-Trp-OH is a standard building block for introducing D-tryptophan residues into a
peptide sequence using the Fmoc/tBu approach of SPPS.[1][8] The general process involves
the sequential addition of amino acids to a growing peptide chain that is covalently attached to
a solid support (resin).[9]

Step 1: Resin Preparation and Swelling
The first step is to swell the resin to ensure optimal diffusion of reagents.[7]

» Place the desired amount of resin (e.g., Wang or Rink Amide resin) into a suitable reaction
vessel.[2][7]

e Add N,N-Dimethylformamide (DMF) to the resin, typically 10 mL per gram of resin.[7]

» Allow the resin to swell at room temperature for at least 30-60 minutes with gentle agitation.

[2]7]

o After swelling, drain the DMF from the reaction vessel.[7]
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Step 2: N-Terminal Fmoc Deprotection

The removal of the temporary Fmoc protecting group is a critical step in each cycle, exposing
the N-terminal amine for the next coupling reaction.[4] This is achieved via a base-catalyzed [3-
elimination mechanism.[4]

o To the swollen resin, add a 20% (v/v) solution of piperidine in DMF.[1][3][7]
o Agitate the mixture for 3-5 minutes.[1][3][4]
» Drain the deprotection solution.[3][4]

» Repeat the treatment with the 20% piperidine solution for an additional 7-15 minutes to
ensure complete removal of the Fmoc group.[1][4]

e Wash the resin thoroughly with DMF (5-7 times) to remove residual piperidine and the
dibenzofulvene-piperidine adduct.[1][4]

Step 3: Coupling of Fmoc-D-Trp-OH

This step involves the activation of the Fmoc-protected amino acid and its subsequent coupling
to the deprotected amine on the resin to form a peptide bond.[7]

» Dissolve Fmoc-D-Trp-OH (typically 2-3 equivalents relative to resin loading) and an
activating agent in DMF.[4][5] A common and highly efficient coupling reagent is HBTU (O-
(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).[5][7]

e For HBTU-mediated coupling, dissolve Fmoc-D-Trp-OH (2 eq.), HBTU (2 eq.), and a base
such as N,N-diisopropylethylamine (DIPEA) (4 eq.) in DMF.[5] An additive like HOBt (1-
Hydroxybenzotriazole) can be included to suppress racemization.[5]

» Allow the activation to proceed for 1-2 minutes.[7]
e Add the activated amino acid solution to the deprotected peptide-resin.[7]

o Agitate the reaction mixture for 1-2 hours.[4] The reaction can be monitored for completion
using a qualitative method like the Kaiser test, which detects free primary amines.[4][7] A
negative test indicates a complete coupling reaction.[5]
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Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with
DMFE.[5]

Step 4: Cleavage and Final Deprotection

After the desired peptide sequence is assembled, the peptide is cleaved from the resin support,

and the permanent side-chain protecting groups are removed.

Wash the fully assembled peptide-resin thoroughly with DMF, followed by Dichloromethane
(DCM).[7]

Prepare a cleavage cocktail. A common cocktail is 95% Trifluoroacetic acid (TFA), 2.5%
water, and 2.5% Triisopropylsilane (TIS).[1][7] TIS acts as a scavenger to prevent side
reactions with sensitive residues like tryptophan.

Add the cold cleavage cocktail to the resin (approximately 10 mL per gram).[7]
Agitate the mixture at room temperature for 2-3 hours.[1][7]

Filter the resin and collect the filtrate containing the cleaved peptide.[1][7]
Precipitate the crude peptide by adding the filtrate to cold diethyl ether.[1][7]

Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet
with cold ether.[1][7]

Dry the crude peptide under vacuum. The peptide can then be purified using techniques like
reversed-phase HPLC.[1]

Workflow Visualization

The following diagram illustrates the key stages of a single cycle in solid-phase peptide

synthesis (SPPS) for the incorporation of an amino acid like Fmoc-D-Trp-OH.
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SPPS Cycle
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Caption: A typical cycle of Solid-Phase Peptide Synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7772072#fmoc-d-trp-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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